Cas no 1804772-62-0 (2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine)
2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine is a specialized pyridine derivative featuring a trifluoromethoxy group, a hydroxy group, and an aminomethyl substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating (hydroxy, methoxy) and electron-withdrawing (trifluoromethoxy) groups enhances its reactivity in selective functionalization reactions. The aminomethyl group provides a handle for further derivatization, while the trifluoromethoxy moiety contributes to improved metabolic stability and lipophilicity in target compounds. This compound is particularly valuable in the development of bioactive molecules, where its structural motifs can influence binding affinity and pharmacokinetic properties. Its well-defined reactivity profile makes it suitable for precise synthetic applications.
1804772-62-0 structure
Product Name:2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine
CAS No:1804772-62-0
MF:C8H9F3N2O3
MW:238.163872480392
CID:4828513
Update Time:2025-05-28
2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine
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- Inchi： 1S/C8H9F3N2O3/c1-15-7-4(3-12)13-6(14)2-5(7)16-8(9,10)11/h2H,3,12H2,1H3,(H,13,14)
- InChI Key： RUAOOHSCPSCFFI-UHFFFAOYSA-N
- SMILES： FC(OC1=CC(NC(CN)=C1OC)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 360
- XLogP3: -0.3
- Topological Polar Surface Area: 73.6
2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029099939-1g |
2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine |
1804772-62-0 | 97% | 1g |
$1,504.90 | 2022-04-01 |
2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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